N-succinimidyl-5-(2-pyridyldithio)valerate

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 5-(pyridin-2-yldisulfanyl)pentanoate
• InChI: InChI=1S/C14H16N2O4S2/c17-12-7-8-13(18)16(12)20-14(19)6-2-4-10-21-22-11-5-1-3-9-15-11/h1,3,5,9H,2,4,6-8,10H2
• InChI Key: ABQGFYSYSCHJNB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)CCCCSSC2=CC=CC=N2
• Molecular Formula: C14H16N2O4S2
• Molecular Weight: 340.4 g/mol

Description

“N-succinimidyl-5-(2-pyridyldithio)valerate” (also known as SPDP) is a small molecule compound used in biomedical research and diagnostics. It acts as a cross-linker, facilitating the attachment of thiol-containing biomolecules (such as proteins or peptides) to different molecules or surfaces.

Synthesis Analysis

The synthesis of “N-succinimidyl-5-(2-pyridyldithio)valerate” involves chemical reactions with primary amines. After mild reduction of the dithiol, it can covalently link two target groups.

Molecular Structure Analysis

The molecular formula of “N-succinimidyl-5-(2-pyridyldithio)valerate” is C14H16N2O4S2. Its molecular weight is 340.42. The IUPAC name is 2,5-dioxopyrrolidin-1-yl 5-(pyridin-2-yldisulfaneyl)pentanoate.

Chemical Reactions Analysis

“N-succinimidyl-5-(2-pyridyldithio)valerate” is a heterobifunctional cross-linking reagent with amine and sulfhydryl reactivity. It is typically coupled initially to molecules containing primary amines by amide bonds.

Physical And Chemical Properties Analysis

“N-succinimidyl-5-(2-pyridyldithio)valerate” has a molecular weight of 340.42. It should be stored at a temperature of 28°C.

Scientific Research Applications

Protein Thiolation and Reversible Conjugation

Antibody-Drug Conjugates (ADCs)

Surface Modification and Immobilization

Studying Protein-Protein Interactions

Peptide Synthesis and Modification

Stabilizing Protein Complexes

Mechanism of Action

Target of Action

N-Succinimidyl-5-(2-pyridyldithio)valerate (SPDP) is a heterobifunctional crosslinker that primarily targets two groups: primary amines and thiols . The primary amines are typically found in proteins, particularly in the side chains of lysine residues. Thiols, on the other hand, are found in the side chains of cysteine residues .

Mode of Action

SPDP operates through its two functional groups: an N-hydroxysuccinimide (NHS) ester and a 2-pyridyldithiol group . The NHS ester reacts with primary amines to form stable amide bonds . The 2-pyridyldithiol group, after mild reduction, can react with other thiols to form a disulfide bond . This allows SPDP to link two target groups together, typically a protein with a primary amine and a protein with a thiol .

Result of Action

The result of SPDP’s action is the formation of a covalent bond between a primary amine and a thiol, typically on two different proteins . This can result in a change in the function of these proteins, potentially leading to changes at the molecular and cellular level.

Action Environment

The action of SPDP can be influenced by various environmental factors. For example, the pH of the environment can affect the reactivity of the NHS ester and the 2-pyridyldithiol group . Additionally, the presence of other reactive groups can potentially interfere with SPDP’s ability to form bonds with its target groups. Finally, the stability of SPDP can be affected by temperature and light, with recommended storage temperatures being 28°C .